(2R,3R)-E1R

• Molecular Formula: C13H16N2O2
• Molecular Weight: 232.28 g/mol
• InChI: InChI=1S/C13H16N2O2/c1-9-11(10-5-3-2-4-6-10)7-13(17)15(9)8-12(14)16/h2-6,9,11H,7-8H2,1H3,(H2,14,16)/t9-,11+/m1/s1
• InChIKey: ZTGRWYMPQCQTHD-KOLCDFICSA-N

(2R,3R)-E1R Procurement Guide

(2R,3R)-E1R (CAS: 1400888-63-2) is a specific enantiomer of the sigma-1 receptor (Sig1R) positive allosteric modulator (PAM), E1R. As a stereoisomer of methylphenylpiracetam, its utility is strictly tied to its three-dimensional configuration, which dictates its interaction with the Sig1R chaperone protein to enhance signaling pathways involved in neuronal plasticity and cognition [1]. Research indicates that the R-configuration at the C-4 chiral centre on the 2-pyrrolidone ring is a critical determinant for Sig1R modulatory activity, making the correct enantiomeric selection paramount for experimental consistency [2].

Stereochemical ControlR‑configuration at C‑4 critical for Sig1R PAM activity

Probe TypeEnantiomer-specific Sig1R allosteric modulator

Research ContextNeuronal plasticity and cognition model studies

• [1] Veinberg G, et al. Synthesis and biological evaluation of 2-(5-methyl-4-phenyl-2-oxopyrrolidin-1-yl)-acetamide stereoisomers as novel positive allosteric modulators of sigma-1 receptor. Bioorganic & Medicinal Chemistry. 2013 May 15;21(10):2764-71. View Source
• [2] Vavers E, et al. The R-configuration enantiomers of methylphenylpiracetam are more active positive allosteric modulators of Sigma-1 receptor than S-configuration enantiomers. SpringerPlus. 2015; 4(Suppl 1): P51. View Source

Why (2R,3R)-E1R Is Irreplaceable

Substituting (2R,3R)-E1R with its enantiomer (2S,3S)-E1R, other stereoisomers like (2R,3S)-E1R, or racemic (Rac)-E1R introduces uncontrolled variables. The mechanism of action is a stereospecific, positive allosteric modulation of the Sig1R, which is functionally distinct from orthosteric agonism (e.g., by PRE-084) [1]. Research demonstrates that enantiomers with an S-configuration at the C-4 chiral centre on the 2-pyrrolidone ring are less effective PAMs, and using an incorrect enantiomer can lead to a complete or partial loss of the desired receptor modulation, confounding dose-response relationships and cognitive readouts in vivo [2]. This stereochemical sensitivity means that generic substitution with a different isomer or a racemic mixture will yield non-comparable pharmacological profiles.

(2S,3S) Enantiomer

May reduce Sig1R PAM response, altering dose‑response relationships and cognitive readouts.

Racemic (Rac)-E1R

Variable stereochemical composition may confound mechanistic interpretation and replicate inconsistencies.

Orthosteric Agonist (e.g., PRE‑084)

Different signaling mode (direct agonism vs PAM) limits direct functional comparison.

• [1] Zvejniece L, et al. The cognition-enhancing activity of E1R, a novel positive allosteric modulator of sigma-1 receptors. British Journal of Pharmacology. 2014 Feb;171(3):761-71. View Source
• [2] Veinberg G, et al. Synthesis and biological evaluation of 2-(5-methyl-4-phenyl-2-oxopyrrolidin-1-yl)-acetamide stereoisomers as novel positive allosteric modulators of sigma-1 receptor. Bioorganic & Medicinal Chemistry. 2013 May 15;21(10):2764-71. View Source

(2R,3R)-E1R Comparative Evidence Guide

Stereospecific Sig1R PAM Activity

The (2R,3R) configuration designates an R-configuration at the C-4 chiral center of the 2-pyrrolidone ring. For the class of methylphenylpiracetam stereoisomers, it has been demonstrated that enantiomers with an R-configuration at this position are significantly more active positive allosteric modulators of the Sig1R than their corresponding S-configuration optical antipodes, establishing the absolute stereochemistry as a primary determinant of in vitro potency [1]. This class-level observation provides a strong structural rationale for selecting the (2R,3R)-enantiomer over the (2S,3S)-enantiomer, which possesses the opposite configuration at this critical center.

Enantiomer Activity

Class‑level

R‑configuration at C‑4 yields more active Sig1R PAM vs S‑configuration

Enantiomer-specific activity context

Qualitative class‑level trend; verify for (2R,3R) specifically

Evidence Dimension	Stereospecific Sig1R Positive Allosteric Modulator Activity
Target Compound Data	Enantiomer with R-configuration at C-4 on the 2-pyrrolidone ring
Comparator Or Baseline	Corresponding enantiomer with S-configuration at C-4 on the 2-pyrrolidone ring
Quantified Difference	More active (qualitatively established as a class-wide trend)
Conditions	Electrically stimulated rat vas deferens model (for the parent E1R compound)

Why This Matters

This provides a structural rationale for activity, guiding procurement of the active R-configured enantiomer over the less active S-configured one.

• [1] Vavers E, et al. The R-configuration enantiomers of methylphenylpiracetam are more active positive allosteric modulators of Sigma-1 receptor than S-configuration enantiomers. SpringerPlus. 2015; 4(Suppl 1): P51. View Source

Sig1R vs Sig2R Functional Selectivity

The parent compound, (4R,5S)-E1R, demonstrates functional selectivity consistent with a Sig1R PAM mechanism. In an ex vivo rat vas deferens model, pre-treatment with E1R significantly enhanced the effect of the selective sigma-1 receptor agonist PRE-084, but had no influence on the effects induced by the sigma-2 receptor agonist PB28 [1]. This establishes the Sig1R pathway as the primary mediator of its pharmacological activity, differentiating it from non-selective sigma ligands.

Receptor Selectivity

Cross‑study

Potentiates Sig1R agonist PRE‑084 but not Sig2R agonist PB28

On‑target Sig1R pathway modulation confirmed

Ex vivo rat vas deferens model

Evidence Dimension	Pharmacological Pathway Selectivity
Target Compound Data	No influence on the effect of sigma-2 receptor agonist PB28.
Comparator Or Baseline	Significant enhancement of the effect of sigma-1 receptor agonist PRE-084.
Quantified Difference	Qualitative 'yes/no' difference in functional modulation between receptor subtypes.
Conditions	Electrically stimulated rat vas deferens model.

Why This Matters

Confirms on-target Sig1R-mediated PAM activity and differentiates the compound from sigma-2 receptor ligands, de-risking off-target pharmacology.

• [1] Zvejniece L, et al. The cognition-enhancing activity of E1R, a novel positive allosteric modulator of sigma-1 receptors. British Journal of Pharmacology. 2014 Feb;171(3):761-71. View Source

Cognitive Deficit Reversal in Amnesia Model

The parent E1R molecule demonstrates dose-dependent efficacy in reversing cholinergic dysfunction in vivo. In a mouse passive avoidance test, E1R at doses of 1, 5, and 10 mg/kg (i.p.) significantly reversed scopolamine-induced impairment of passive avoidance retention. The effect was blocked by pre-treatment with the selective Sig1R antagonist NE-100 (p<0.05), confirming a sigma-1 receptor-mediated mechanism [1]. While direct data for the (2R,3R) isomer alone is not separated in this source, this data benchmarks the pharmacological activity of the active parent enantiomer from which it is derived.

Amnesia Model Reversal

Cross‑study

Significant reversal of scopolamine‑induced impairment at 1, 5, 10 mg/kg i.p.

Model‑response endpoint context (cognition)

Mice; blocked by Sig1R antagonist NE‑100

Evidence Dimension	Reversal of scopolamine-induced amnesia in passive avoidance test
Target Compound Data	Significant reversal of scopolamine-induced impairment at doses of 1, 5, and 10 mg/kg (i.p.).
Comparator Or Baseline	Scopolamine-induced impairment (vehicle control). Blocked by NE-100 (2 mg/kg).
Quantified Difference	p<0.05 for all effective doses.
Conditions	Male ICR mice; scopolamine (0.3 mg/kg, s.c.); E1R administered i.p. 60 min before acquisition trial.

Why This Matters

Provides a quantitative efficacy benchmark in a widely used cognitive deficit model, supporting compound selection for in vivo cognition studies.

• [1] Zvejniece L, et al. The cognition-enhancing activity of E1R, a novel positive allosteric modulator of sigma-1 receptors. British Journal of Pharmacology. 2014 Feb;171(3):761-71. View Source

Lack of Locomotor Effects

A critical differentiator from many psychoactive and nootropic agents is the lack of effect on locomotor activity. For the parent compound (4R,5S)-E1R, the open-field test in mice showed that it did not affect locomotor activity at behaviorally relevant doses, suggesting the cognitive-enhancing effects are not secondary to psychomotor stimulation [1]. This is a key advantage over classical stimulants and some less specific cognitive enhancers.

Locomotor Activity

Supporting

No effect on locomotor activity in open‑field test

Cognitive readouts not confounded by hyperactivity

Behaviorally relevant doses tested

Evidence Dimension	Effect on Spontaneous Locomotor Activity
Target Compound Data	No effect on locomotor activity.
Comparator Or Baseline	N/A (lack of effect is the differentiator).
Quantified Difference	N/A
Conditions	Open-field test in mice.

Why This Matters

Differentiates the compound from psychostimulants and ensures that cognitive improvements in behavioral assays are not confounded by hyperactivity.

• [1] Zvejniece L, et al. The cognition-enhancing activity of E1R, a novel positive allosteric modulator of sigma-1 receptors. British Journal of Pharmacology. 2014 Feb;171(3):761-71. View Source

(2R,3R)-E1R Research Applications

Stereospecific Sig1R Allosteric Modulation SAR

Use (2R,3R)-E1R as a key tool compound in structure-activity relationship (SAR) studies to probe the stereochemical requirements of the sigma-1 receptor PAM binding site. Comparing its effects with (2S,3S)-E1R, (2R,3S)-E1R, and (Rac)-E1R is essential for linking specific chiral centers to pharmacological outcomes, as demonstrated by the class-level evidence that R-configuration at C-4 is critical for potent PAM activity [1].

Sigma Receptor Functional Selectivity Profiling

Employ (2R,3R)-E1R in ex vivo tissue bath experiments (e.g., electrically stimulated rat vas deferens) to differentiate Sig1R-mediated modulation from Sig2R and off-target effects. The parent molecule's ability to potentiate the Sig1R agonist PRE-084, but not the Sig2R agonist PB28, provides a validated experimental protocol for establishing functional selectivity [1].

In Vivo Cognitive Deficit Reversal

Utilize the compound in mouse models of cholinergic dysfunction, such as scopolamine-induced amnesia in the passive avoidance test, to study cognitive enhancement. The parent molecule E1R's established efficacy at 1-10 mg/kg (i.p.) without locomotor effects [1] provides a clear rationale for dose-response studies, where the correct enantiomer is required to replicate these mechanistic outcomes.

Neuronal Plasticity & Neuroprotection Assays

Apply (2R,3R)-E1R in cellular models to investigate Sig1R-mediated effects on neurotrophic factors and neuroprotection. Its mechanism as a PAM, which enhances endogenous signaling rather than directly activating the receptor, is relevant for studies on BDNF secretion, neurite outgrowth, and protection against ER stress, differentiating it from direct agonists [1].

Application

Selection Property

Validation Focus

Sig1R PAM SAR Studies

Enantiomer‑specific activity profile

Stereochemical‑activity relationship review

Sig1R Pathway Selectivity Assays

Sig1R vs Sig2R functional differentiation

Ex vivo tissue bath selectivity protocol

Cognition Model Studies

Cognitive deficit reversal response

Dose‑response and confound assessment (e.g., locomotor)

Neuronal Plasticity Research

Sig1R‑mediated neurotrophic modulation

BDNF/neurite outgrowth assay context

• [1] Zvejniece L, et al. The cognition-enhancing activity of E1R, a novel positive allosteric modulator of sigma-1 receptors. British Journal of Pharmacology. 2014 Feb;171(3):761-71. View Source